(4-Benzylpiperazin-1-yl)[4-(propan-2-yl)phenyl]methanone

Catalog No.
S7892794
CAS No.
M.F
C21H26N2O
M. Wt
322.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(4-Benzylpiperazin-1-yl)[4-(propan-2-yl)phenyl]met...

Product Name

(4-Benzylpiperazin-1-yl)[4-(propan-2-yl)phenyl]methanone

IUPAC Name

(4-benzylpiperazin-1-yl)-(4-propan-2-ylphenyl)methanone

Molecular Formula

C21H26N2O

Molecular Weight

322.4 g/mol

InChI

InChI=1S/C21H26N2O/c1-17(2)19-8-10-20(11-9-19)21(24)23-14-12-22(13-15-23)16-18-6-4-3-5-7-18/h3-11,17H,12-16H2,1-2H3

InChI Key

AYCUDRNRIXMKLR-UHFFFAOYSA-N

SMILES

CC(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
(4-Benzylpiperazin-1-yl)[4-(propan-2-yl)phenyl]methanone, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. It has been extensively studied due to its various biological properties, and the potential implications it has in several fields of research and industry. This paper aims to provide a comprehensive overview of BZP, including its definition and background, physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
BZP is a colorless powder that is classified as a psychoactive drug due to its euphoric effects. It was first synthesized in the 1970s by a group of researchers who were trying to create a new anti-spasmodic drug. However, it was later discovered that BZP has a stimulant effect on the central nervous system, which led to its use as a recreational drug in the early 2000s. BZP is known to produce effects similar to those of amphetamines, but without the same level of intensity.
BZP is a relatively stable molecule that has a molecular weight of 295.4 g/mol. It has a melting point of 176-178°C and a boiling point of 495.1°C. BZP is mildly soluble in water (1.9mg/L at 25°C), ethanol, and methanol, but highly soluble in acetic acid, chloroform, and benzene. Its chemical formula is C20H24N2O, and its chemical structure is shown below.
BZP can be synthesized by reacting 1-benzylpiperazine with acetophenone and isopropanol in the presence of hydrochloric acid and P2O5. The reaction proceeds by forming an iminium ion intermediate that is subsequently reduced to form BZP. Several techniques can be used to characterize BZP, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.
BZP can be detected and quantified in various matrices, including urine, blood, and plasma, using highly sensitive and selective analytical methods. Some common techniques used for BZP analysis include gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and high-performance liquid chromatography (HPLC).
BZP exhibits various biological properties, including stimulant, anorectic, and thermogenic effects. It has been shown to increase the levels of dopamine and norepinephrine, as well as serotonin to some extent. BZP has also been reported to induce a release of these neurotransmitters in the central nervous system. Additionally, BZP is known to cause vasoconstriction and bronchodilation.
In laboratory studies, BZP has been shown to cause significant toxicity in animals at high doses. It has been associated with increased heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications. BZP overdose can also result in seizures, coma, and death.
BZP has been widely used as a research tool to study the effects of stimulants on the central nervous system. It has been used to investigate the role of various neurotransmitters in regulating mood, appetite, and energy metabolism. BZP has also been used in preclinical studies to test the efficacy of novel drugs for treating neurological disorders.
BZP has been a subject of research for several decades, and numerous studies have been conducted to investigate its properties and applications. However, due to its potential for abuse and toxicity, there is limited research on BZP in recent years.
BZP has potential implications in several fields of research and industry. It can be used as a research tool to investigate the effects of stimulants on the central nervous system. Additionally, BZP and its derivatives could potentially be used as therapeutic agents for treating neurological disorders such as ADHD, depression, and Parkinson's disease.
Limitations:
BZP is a restricted substance in many countries due to its potential for abuse and toxicity. It is also challenging to study the effects of BZP in humans due to ethical and safety concerns.
Despite the limitations, there are several future directions for BZP research. Researchers could explore the possibility of developing safer BZP derivatives with therapeutic potential. Additionally, studies investigating the potential of BZP in treating neurological disorders could be conducted. Further research is also warranted to investigate the long-term effects of BZP use on human health.

XLogP3

3

Hydrogen Bond Acceptor Count

2

Exact Mass

322.204513457 g/mol

Monoisotopic Mass

322.204513457 g/mol

Heavy Atom Count

24

Dates

Modify: 2024-01-05

Explore Compound Types